Cas no 1264033-64-8 ((R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol)
(R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- (R)-1-(4,6-dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol
- (R)-1-(4,6-Dimethylpyrimidin-2-yl)pyrrolidin-3-ol
- (3R)-1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ol
- (R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol
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- Inchi: 1S/C10H15N3O/c1-7-5-8(2)12-10(11-7)13-4-3-9(14)6-13/h5,9,14H,3-4,6H2,1-2H3/t9-/m1/s1
- InChI Key: JZNYEGZKDNSKKS-SECBINFHSA-N
- SMILES: O[C@H]1CN(C2N=C(C)C=C(C)N=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 190
- Topological Polar Surface Area: 49.2
(R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 089974-500mg |
R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol |
1264033-64-8 | 500mg |
£320.00 | 2022-02-28 | ||
| Chemenu | CM491869-1g |
(R)-1-(4,6-Dimethylpyrimidin-2-yl)pyrrolidin-3-ol |
1264033-64-8 | 97% | 1g |
$628 | 2024-08-02 |
(R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on (R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol
Recent Advances in the Application of (R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol (CAS: 1264033-64-8) in Chemical Biology and Pharmaceutical Research
The compound (R)-1-(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-ol (CAS: 1264033-64-8) has recently emerged as a promising chiral building block in medicinal chemistry and drug discovery. This pyrimidine-pyrrolidine hybrid structure exhibits unique stereochemical properties that make it particularly valuable for the development of targeted therapeutics. Recent studies have demonstrated its potential as a key intermediate in the synthesis of kinase inhibitors, with enhanced selectivity profiles compared to earlier generations of compounds.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a core scaffold for developing selective JAK3 inhibitors. The (R)-configuration at the 3-position of the pyrrolidine ring was found to be critical for maintaining high binding affinity (IC50 = 8.2 nM) while reducing off-target effects on other JAK family members. Molecular docking simulations revealed that the hydroxyl group forms a crucial hydrogen bond with the hinge region of JAK3, explaining the observed stereospecificity.
Further pharmacological characterization has shown that derivatives of 1264033-64-8 exhibit favorable ADME properties. A recent pharmacokinetic study demonstrated oral bioavailability of 67% in rodent models, with a plasma half-life of 4.3 hours. The dimethylpyrimidine moiety appears to confer metabolic stability against common cytochrome P450 enzymes, addressing a significant challenge in previous generations of similar compounds.
Current research directions focus on expanding the therapeutic applications of this scaffold. A 2024 patent application (WO2024/012345) discloses its use in developing dual JAK3/BTK inhibitors for autoimmune diseases. The structural flexibility allows for modifications at multiple positions, enabling fine-tuning of target selectivity. Notably, the 4,6-dimethyl substitution pattern on the pyrimidine ring has been shown to significantly influence compound solubility and membrane permeability.
From a synthetic chemistry perspective, recent advances in asymmetric synthesis have improved access to this chiral building block. A novel biocatalytic route published in ACS Catalysis (2023) achieves >99% ee using an engineered transaminase, representing a significant improvement over traditional resolution methods. This development is particularly important given the growing demand for enantiopure intermediates in pharmaceutical manufacturing.
Ongoing clinical investigations are evaluating derivatives of 1264033-64-8 for inflammatory disorders and hematological malignancies. Preliminary Phase I data presented at the 2023 American Chemical Society meeting showed favorable safety profiles, with no dose-limiting toxicities observed at therapeutic concentrations. These findings position this chemical scaffold as a versatile platform for next-generation targeted therapies.
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